Cas no 2034202-32-7 (methyl 3-{[4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl]sulfonyl}thiophene-2-carboxylate)

• Product Name: methyl 3-{[4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl]sulfonyl}thiophene-2-carboxylate
• CAS No: 2034202-32-7
• MF: C₁₅H₁₉N₃O₄S₂
• MW: 369.459060907364
• CID: 5334019
• Update Time: 2025-05-21

methyl 3-{[4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl]sulfonyl}thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-((4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)sulfonyl)thiophene-2-carboxylate
• methyl 3-[4-(1-methylpyrazol-3-yl)piperidin-1-yl]sulfonylthiophene-2-carboxylate
• methyl 3-{[4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl]sulfonyl}thiophene-2-carboxylate

• Inchi： 1S/C15H19N3O4S2/c1-17-7-5-12(16-17)11-3-8-18(9-4-11)24(20,21)13-6-10-23-14(13)15(19)22-2/h5-7,10-11H,3-4,8-9H2,1-2H3
• InChI Key： ARJOXGLVIZIYRT-UHFFFAOYSA-N
• SMILES： S(C1C=CSC=1C(=O)OC)(N1CCC(C2C=CN(C)N=2)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 558
• XLogP3: 1.5
• Topological Polar Surface Area: 118

Additional information on methyl 3-{[4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl]sulfonyl}thiophene-2-carboxylate

Comprehensive Overview of Methyl 3-{[4-(1-Methyl-1H-pyrazol-3-yl)piperidin-1-yl]sulfonyl}thiophene-2-carboxylate (CAS No. 2034202-32-7)

Methyl 3-{[4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl]sulfonyl}thiophene-2-carboxylate (CAS No. 2034202-32-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonylated thiophene carboxylates, which are known for their versatility in drug discovery and material science. The presence of both piperidine and pyrazole moieties in its structure makes it a promising candidate for modulating biological targets, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for heterocyclic compounds like methyl 3-{[4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl]sulfonyl}thiophene-2-carboxylate has surged, driven by their role in addressing global challenges such as antibiotic resistance and chronic diseases. Researchers are particularly interested in its sulfonyl group, which enhances binding affinity to enzymes and receptors, making it a valuable scaffold for designing novel therapeutics. Additionally, its thiophene backbone contributes to improved metabolic stability, a critical factor in drug development.

The synthesis of CAS No. 2034202-32-7 involves multi-step organic reactions, including sulfonylation and esterification, which are optimized for high yield and purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structural integrity. This compound is typically supplied as a white to off-white crystalline powder, soluble in common organic solvents like dimethyl sulfoxide (DMSO) and methanol, facilitating its use in laboratory settings.

From an industrial perspective, methyl 3-{[4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl]sulfonyl}thiophene-2-carboxylate is often explored for its potential in crop protection and pest management. Its mode of action aligns with the growing trend of developing eco-friendly agrochemicals that minimize environmental impact. Furthermore, its compatibility with green chemistry principles makes it a subject of interest for sustainable manufacturing processes.

In the context of AI-driven drug discovery, this compound has been flagged in computational screenings for its drug-likeness and bioavailability. Machine learning models predict favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties, positioning it as a lead candidate for further preclinical studies. Such insights are invaluable for researchers navigating the complexities of structure-activity relationships (SAR).

To address common queries from the scientific community: Where to buy CAS No. 2034202-32-7? Reputable chemical suppliers and custom synthesis providers often list this compound under its IUPAC name or catalog number. What are the storage conditions? It is recommended to store this compound in a cool, dry place, protected from light and moisture to ensure long-term stability. Is it compatible with high-throughput screening? Yes, its solubility profile and purity make it suitable for automated screening platforms.

In summary, methyl 3-{[4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl]sulfonyl}thiophene-2-carboxylate represents a convergence of innovation in medicinal chemistry and agrochemical design. Its multifaceted applications, coupled with advancements in computational chemistry and sustainable synthesis, underscore its relevance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.